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Compound of Interest

Compound Name: Azirinomycin

Cat. No.: B11924281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the antibiotic Azirinomycin, detailing its
core molecular properties. Due to the compound's instability and the age of the primary
literature, detailed contemporary experimental protocols are not readily available. However, this
document summarizes the foundational methodologies for its isolation and characterization
based on initial reports.

Core Molecular Data

The fundamental molecular and chemical properties of Azirinomycin are summarized below.

Property Value Reference
Molecular Formula CaHsNO2 [1]
Molar Mass 99.089 g-mol—1 [1]

3-Methyl-2H-azirine-2-
IUPAC Name ) ] [1]
carboxylic acid

Isolation and Characterization Workflow

Azirinomycin is a naturally occurring antibiotic produced by the bacterium Streptomyces
aureus.[1] Its isolation and characterization involve a multi-step process focusing on separation
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from the fermentation broth and subsequent purification and structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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